Cas no 1369250-55-4 (2-(3,5-dimethylfuran-2-yl)acetic acid)

• Product Name: 2-(3,5-dimethylfuran-2-yl)acetic acid
• CAS No: 1369250-55-4
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• MDL: MFCD22069912
• CID: 5218265
• PubChem ID: 75355618
• Update Time: 2025-07-23

2-(3,5-dimethylfuran-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylfuran-2-yl)acetic acid

• MDL： MFCD22069912
• Inchi： 1S/C8H10O3/c1-5-3-6(2)11-7(5)4-8(9)10/h3H,4H2,1-2H3,(H,9,10)
• InChI Key： UTNXLJILJWQFON-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C)=C1CC(O)=O

Additional information on 2-(3,5-dimethylfuran-2-yl)acetic acid

Introduction to 2-(3,5-dimethylfuran-2-yl)acetic acid (CAS No. 1369250-55-4)

2-(3,5-dimethylfuran-2-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1369250-55-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a dimethylfuran moiety attached to an acetic acid backbone, has garnered attention due to its structural uniqueness and potential biological activities. The 3,5-dimethylfuran segment contributes to its distinct electronic properties, making it a valuable scaffold for designing novel chemical entities.

The synthesis of 2-(3,5-dimethylfuran-2-yl)acetic acid involves multi-step organic transformations that highlight the compound's synthetic accessibility. The introduction of the dimethylfuran ring into the acetic acid framework can be achieved through various methodologies, including palladium-catalyzed cross-coupling reactions and direct functionalization of furan derivatives. These synthetic routes underscore the compound's versatility and its suitability for further derivatization, which is crucial for exploring its pharmacological potential.

In recent years, there has been a surge in research focusing on heterocyclic compounds as pharmacophores due to their inherent biological activity and structural diversity. The dimethylfuran core in 2-(3,5-dimethylfuran-2-yl)acetic acid is no exception. Studies have demonstrated that this moiety can modulate various biological pathways, making it an attractive candidate for drug discovery. Specifically, derivatives of dimethylfuran have shown promise in inhibiting enzymes involved in inflammatory responses and metabolic disorders.

One of the most compelling aspects of 2-(3,5-dimethylfuran-2-yl)acetic acid is its role as a building block in medicinal chemistry. Researchers have leveraged its structure to develop novel compounds with enhanced therapeutic profiles. For instance, modifications at the acetic acid moiety can introduce additional functional groups that improve bioavailability and target specificity. This flexibility has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The pharmacological investigation of 2-(3,5-dimethylfuran-2-yl)acetic acid has revealed intriguing interactions with biological targets. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. Additionally, its ability to modulate enzyme activity has prompted exploration in the treatment of metabolic syndromes. These findings align with the broader trend in drug development towards targeting multiple disease pathways simultaneously.

The chemical properties of 2-(3,5-dimethylfuran-2-yl)acetic acid also make it a valuable tool in chemical biology research. Its unique reactivity allows for the development of probes that can interact with specific biological targets in living systems. Such probes are essential for elucidating complex biological mechanisms and have applications in both academic and industrial research settings.

In conclusion, 2-(3,5-dimethylfuran-2-yl)acetic acid (CAS No. 1369250-55-4) represents a promising compound with significant potential in pharmaceutical and chemical research. Its structural features, synthetic accessibility, and biological activity make it a cornerstone in the development of novel therapeutic agents. As research continues to uncover new applications for this molecule, its importance in advancing medical science is likely to grow.